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Compound of Interest

Compound Name: 5-Nitrobenzo[d]oxazol-2-amine

Cat. No.: B458975

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and available literature on 5-Nitrobenzoxazole-2-amine (CAS 64037-16-7), a heterocyclic
compound with potential applications in medicinal chemistry. This document summarizes key
data and outlines the current understanding of its biological significance.

Core Chemical Properties

5-Nitrobenzoxazole-2-amine, also known as 5-Nitro-1,3-benzoxazol-2-amine, is a small
molecule belonging to the benzoxazole class of compounds. The presence of a nitro group and
an amine substituent on the benzoxazole core suggests its potential as a versatile building
block in the synthesis of more complex molecules and as a candidate for biological screening.

Table 1: Physicochemical Properties of 5-Nitrobenzoxazole-2-amine
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Property Value Source
CAS Number 64037-16-7 -
Chemical Name 5-Nitrobenzoxazole-2-amine [1]
Synonyms 5—l\!itro—1,3—benzoxazol—2— o
amine

Molecular Formula C7HsN30s3 -
Molecular Weight 179.13 g/mol -
Melting Point Data not available -

Boiling Point Data not available -
Solubility Data not available -

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 5-Nitrobenzoxazole-2-
amine is not readily available in the reviewed literature, the general synthesis of benzoxazole
derivatives is well-documented. These methods often involve the condensation of an ortho-
aminophenol with a variety of reagents.

A plausible synthetic route for 5-Nitrobenzoxazole-2-amine could involve the cyclization of 2-
amino-4-nitrophenol with cyanogen bromide or a similar reagent. Further research is required
to delineate the optimal reaction conditions, including solvent, temperature, and catalysts.

Characterization of 5-Nitrobenzoxazole-2-amine would typically involve a suite of spectroscopic
techniques to confirm its structure and purity.

Table 2: Spectroscopic Data for 5-Nitrobenzoxazole-2-amine
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Technique Data

AH NMR spectrum is available, which would
1H NMR provide information on the chemical

environment of the protons in the molecule.

Data not available. This would be essential for

13C NMR o

confirming the carbon framework.

Data not available. IR spectroscopy would help
Infrared (IR) Spectroscopy identify characteristic functional groups such as

the nitro (NO2) and amine (NH2) groups.

Data not available. Mass spectrometry would
M Spect try (MS) confirm the molecular weight and provide
ass Spectrometry .
fragmentation patterns useful for structural

elucidation.

Biological Activity and Mechanism of Action

The biological activity of 5-Nitrobenzoxazole-2-amine has not been extensively studied.
However, the broader class of benzoxazole derivatives has been shown to possess a wide
range of pharmacological properties, including antimicrobial, anthelmintic, and anticancer
activities.

Anthelmintic Activity

Research on 5-nitro-1,3-benzoxazole derivatives has indicated potential anthelmintic
properties. The proposed mechanism of action for these compounds involves the inhibition of
B-tubulin, a critical protein in the cytoskeleton of parasites. By disrupting tubulin polymerization,
these compounds can interfere with essential cellular processes in helminths, leading to their
paralysis and death.

Diagram 1: Proposed Mechanism of Anthelmintic Activity
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Caption: Proposed inhibition of B-tubulin by 5-Nitrobenzoxazole-2-amine.

Other Potential Activities

Given the diverse biological roles of other benzoxazole derivatives, 5-Nitrobenzoxazole-2-
amine may also exhibit other activities, such as:

» Anticancer Activity: Many benzoxazole compounds have demonstrated cytotoxic effects
against various cancer cell lines.

o Antimicrobial Activity: The benzoxazole scaffold is present in several antimicrobial agents.

Further screening and experimental validation are necessary to determine the full biological
profile of 5-Nitrobenzoxazole-2-amine.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of 5-
Nitrobenzoxazole-2-amine are not currently available in the public domain. The following
represents a generalized workflow that could be adapted for its study.

Diagram 2: General Experimental Workflow
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Caption: A generalized workflow for the study of 5-Nitrobenzoxazole-2-amine.

Conclusion and Future Directions

5-Nitrobenzoxazole-2-amine (CAS 64037-16-7) is a chemical entity with potential for further
investigation in the field of drug discovery. While the current body of literature on this specific
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compound is limited, the known biological activities of the broader benzoxazole class provide a
strong rationale for its study.

Future research should focus on:

Developing and optimizing a reliable synthetic protocol for 5-Nitrobenzoxazole-2-amine.

Conducting a thorough characterization of its physicochemical and spectroscopic properties.

Performing comprehensive biological screening to identify its primary activities.

Elucidating its mechanism of action and identifying its molecular targets.

This foundational work will be crucial in determining the therapeutic potential of 5-
Nitrobenzoxazole-2-amine and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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